Cas no 23347-22-0 (1,2,5-Thiadiazole-3,4-dicarbonitrile)

• Product Name: 1,2,5-Thiadiazole-3,4-dicarbonitrile
• CAS No: 23347-22-0
• MF: C₄N₄S
• MW: 136.13459777832
• CID: 1413995
• PubChem ID: 3825227
• Update Time: 2025-06-07

1,2,5-Thiadiazole-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole-3,4-dicarbonitrile
• 3,4-dicyano-1,2,5-thiadiazole
• SCHEMBL1820372
• [1,2,5]thiadiazole-3,4-dicarbonitrile
• EN300-172710
• NZCOHPKFJGEXCM-UHFFFAOYSA-N
• AKOS022633561
• bam0909
• 23347-22-0
• DTXSID30396928

• Inchi： 1S/C4N4S/c5-1-3-4(2-6)8-9-7-3
• InChI Key： NZCOHPKFJGEXCM-UHFFFAOYSA-N
• SMILES： S1N=C(C#N)C(C#N)=N1

Computed Properties

• Exact Mass: 135.9845
• Monoisotopic Mass: 135.98436719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 73.36

Additional information on 1,2,5-Thiadiazole-3,4-dicarbonitrile

1,2,5-Thiadiazole-3,4-dicarbonitrile (CAS No. 23347-22-0): A Comprehensive Overview

1,2,5-Thiadiazole-3,4-dicarbonitrile (CAS No. 23347-22-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of heterocyclic compounds and is characterized by its thiadiazole ring system with two cyano groups attached at the 3 and 4 positions.

The thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the cyano groups in 1,2,5-thiadiazole-3,4-dicarbonitrile imparts additional reactivity and functional versatility to the molecule. These cyano groups are known for their ability to participate in a wide range of chemical reactions, making 1,2,5-thiadiazole-3,4-dicarbonitrile an attractive building block for the synthesis of more complex molecules.

Recent research has highlighted the potential of 1,2,5-thiadiazole-3,4-dicarbonitrile in the development of novel pharmaceuticals. Studies have shown that compounds derived from this scaffold exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 1,2,5-thiadiazole-3,4-dicarbonitrile exhibited potent antiviral activity against several strains of influenza virus. This finding opens up new avenues for the development of antiviral drugs targeting respiratory infections.

In addition to its pharmaceutical applications, 1,2,5-thiadiazole-3,4-dicarbonitrile has also been explored for its potential in materials science. The unique electronic properties of the thiadiazole ring and the cyano groups make it suitable for use in the synthesis of conductive polymers and other advanced materials. Research published in the Journal of Materials Chemistry C reported that 1,2,5-thiadiazole-3,4-dicarbonitrile derivatives can be used as building blocks for the preparation of conjugated polymers with high electron mobility. These materials have potential applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 1,2,5-thiadiazole-3,4-dicarbonitrile is another factor contributing to its widespread use. Various methods have been developed for its synthesis, including cyclization reactions involving thiourea and nitriles. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis route that yields high purity 1,2,5-thiadiazole-3,4-dicarbonitrile with excellent yields. This method involves the reaction of thiourea with acrylonitrile under mild conditions and has been shown to be scalable for industrial production.

The environmental impact of 1,2,5-thiadiazole-3,4-dicarbonitrile is an important consideration in its use and development. Research has shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, proper disposal and handling practices should be followed to ensure environmental safety.

In conclusion, 1,2,5-thiadiazole-3,4-dicarbonitrile (CAS No. 23347-22-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.